3-Benzyl-5-(1-((3-chlorophenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-benzyl-5-[1-(3-chlorophenyl)sulfonylazetidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H16ClN3O3S/c19-15-7-4-8-16(10-15)26(23,24)22-11-14(12-22)18-20-17(21-25-18)9-13-5-2-1-3-6-13/h1-8,10,14H,9,11-12H2
• InChI Key: HTONHQVUBSNSCM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC(=CC=C2)Cl)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

3-Benzyl-5-(1-((3-chlorophenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, anticancer, and anti-inflammatory effects.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to "3-Benzyl-5-(1-((3-chlorophenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole" have demonstrated significant antimicrobial properties. For instance, the synthesis and antimicrobial evaluation of novel azetidinones, incorporating oxadiazole and sulfonyl motifs similar to the target molecule, were found to exhibit notable antibacterial and antifungal activities (Prajapati & Thakur, 2014). Similarly, azetidin-2-one based phenyl sulfonyl pyrazoline derivatives have been synthesized and characterized, showing antibacterial and antifungal effectiveness by broth dilution method (Shah et al., 2014).

Anti-inflammatory Applications

Research has also delved into the anti-inflammatory potential of compounds with structural similarities. In a study, indolyl azetidinones were prepared and tested for anti-inflammatory activity, with some compounds showing promise when compared to non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).

Pharmacological Evaluation

Further pharmacological evaluations include the investigation of 1,3,4-oxadiazole compounds for their potential as antimicrobial and antitubercular agents. One study synthesized and evaluated the antimicrobial and antitubercular activities of 1,3,4-oxadiazole bearing Schiff base moiety, demonstrating significant efficacy against various microorganisms (Kapadiya et al., 2020). Another research focused on the synthesis, characterization, and in vitro antimicrobial screening of quinoline nucleus containing 1,3,4-oxadiazole and 2-azetidinone derivatives, highlighting their antibacterial activity against several strains (Desai & Dodiya, 2014).